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(E)-[4,5-Dioxo-2-(4-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate (E)-[4,5-Dioxo-2-(4-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 615271-36-8
VCID: VC0357097
InChI: InChI=1S/C27H26N2O4/c1-3-15-33-22-12-10-20(11-13-22)24-23(25(30)21-8-6-18(2)7-9-21)26(31)27(32)29(24)17-19-5-4-14-28-16-19/h4-14,16,24,30H,3,15,17H2,1-2H3/b25-23+
SMILES: CCCOC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)C)O)C(=O)C(=O)N2CC4=CN=CC=C4
Molecular Formula: C27H26N2O4
Molecular Weight: 442.5g/mol

(E)-[4,5-Dioxo-2-(4-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate

CAS No.: 615271-36-8

Main Products

VCID: VC0357097

Molecular Formula: C27H26N2O4

Molecular Weight: 442.5g/mol

(E)-[4,5-Dioxo-2-(4-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate - 615271-36-8

CAS No. 615271-36-8
Product Name (E)-[4,5-Dioxo-2-(4-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
Molecular Formula C27H26N2O4
Molecular Weight 442.5g/mol
IUPAC Name (4E)-4-[hydroxy-(4-methylphenyl)methylidene]-5-(4-propoxyphenyl)-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C27H26N2O4/c1-3-15-33-22-12-10-20(11-13-22)24-23(25(30)21-8-6-18(2)7-9-21)26(31)27(32)29(24)17-19-5-4-14-28-16-19/h4-14,16,24,30H,3,15,17H2,1-2H3/b25-23+
Standard InChIKey XEXNBSOFTGWSII-WJTDDFOZSA-N
Isomeric SMILES CCCOC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)C)\[O-])/C(=O)C(=O)N2CC4=C[NH+]=CC=C4
SMILES CCCOC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)C)O)C(=O)C(=O)N2CC4=CN=CC=C4
Canonical SMILES CCCOC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)C)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4
PubChem Compound 5915144
Last Modified Nov 11 2021
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